(3-chlorophenyl)(4-(3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)methanone

• IUPAC Name: (3-chlorophenyl)-[4-[3-(4-methoxyphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C22H20ClN7O2/c1-32-18-7-5-17(6-8-18)30-21-19(26-27-30)20(24-14-25-21)28-9-11-29(12-10-28)22(31)15-3-2-4-16(23)13-15/h2-8,13-14H,9-12H2,1H3
• InChI Key: ZZZLGRZXWSOOAA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C3=C(C(=NC=N3)N4CCN(CC4)C(=O)C5=CC(=CC=C5)Cl)N=N2
• Molecular Formula: C22H20ClN7O2
• Molecular Weight: 449.9 g/mol

Description

The compound contains several functional groups including a phenyl ring, a methoxy group, a triazolo-pyrimidine ring, and a piperazine ring. These groups are common in many pharmaceuticals and biologically active compounds.

Synthesis Analysis

While specific synthesis methods for this compound are not available, compounds with similar structures are often synthesized using multistep synthetic routes. For example, 1,2,4-triazole-containing scaffolds are synthesized using 3-amino-1,2,4-triazole.

Molecular Structure Analysis

The compound’s structure includes a 1,2,4-triazole ring, which is a five-membered ring containing three nitrogen atoms. This ring structure is a common feature in many pharmaceuticals and biologically active compounds.

Scientific Research Applications

Biological Activity and Medicinal Chemistry

• Isoxazoline derivatives, like the compound , have garnered attention due to their diverse biological properties. .

Nonlinear Optics

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Molecular Docking Studies

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Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Compounds with similar structures are often involved in hydrogen-bonding and dipole interactions with biological receptors.